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Executive Summary
Methyl allyloxyacetate (CAS: 25130-82-9) is a highly versatile, bifunctional organic building

block increasingly utilized in the synthesis of complex active pharmaceutical ingredients (APIs).

Featuring both a terminal alkene and an ester-linked ether, it serves as a critical intermediate in

cross-metathesis, allylation, and targeted enolate alkylation reactions.

Despite its synthetic utility, empirical thermodynamic data for methyl allyloxyacetate remains

sparse in standard literature. For chemical engineers and formulation scientists scaling up

reactions, the absence of precise thermodynamic parameters—such as heat capacity ( Cp​),

enthalpy of vaporization ( ΔHvap​), and phase transition temperatures—poses significant risks

to reactor safety and process optimization. This whitepaper establishes a comprehensive

framework for the thermodynamic characterization of methyl allyloxyacetate, synthesizing

predictive computational modeling [1] with rigorous experimental validation protocols [2].
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Molecular Identity & Theoretical Framework
Chemical Identity:

IUPAC Name: Methyl 2-(prop-2-en-1-yloxy)acetate

CAS Registry Number: 25130-82-9

Molecular Formula: C₆H₁₀O₃

Molecular Weight: 130.14 g/mol

Predictive Thermodynamics via Group Additivity and
Electronic Structure
When empirical data is unavailable, establishing a baseline thermodynamic profile requires

robust predictive models. We employ a dual-pronged theoretical approach:

The Joback Method (Group Contribution): By dissecting the molecule into its constituent

functional groups (–CH₃, –CH₂–, =CH–, =CH₂, –O–, –COO–), the Joback method allows for

the estimation of critical properties ( Tc​, Pc​) and the normal boiling point ( Tb​) [3]. Because

the Joback method assumes no interactions between groups, it provides a highly reliable,

idealized baseline for aliphatic esters and ethers.

Density Functional Theory (DFT): To predict the ideal-gas heat capacity and standard

enthalpy of formation ( ΔHf∘​), DFT calculations are utilized. By applying the quasi-harmonic

approximation to the vibrational frequencies of the molecule's optimized geometry, DFT

provides high-fidelity energetic properties that account for electron correlation at a low

computational cost [4].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2705662/docs?utm_src=pdf-body#thermodynamic-profiling-of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Theoretical Profiling Experimental Validation

Methyl Allyloxyacetate
(CAS: 25130-82-9)

Joback Method
(Group Additivity)

Density Functional Theory
(Electronic Structure)

Differential Scanning
Calorimetry (DSC)

Thermogravimetric
Analysis (TGA)

Predicted Properties
(Tb, Tc, Pc, Hf)

Thermodynamic Matrix
for Drug Development

Empirical Properties
(Cp, Tm, Vapor Pressure)

Click to download full resolution via product page

Caption: Integrated workflow for the thermodynamic characterization of Methyl allyloxyacetate.
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Summary of Baseline Thermodynamic Data
The following table synthesizes predicted values derived from computational models alongside

analogous experimental baselines.

Thermodynamic Property Value Derivation Method

Density ( ρ ) 1.189±0.06 g/cm3

Predicted

(ChemSpider/Guidechem

algorithms) [5]

Normal Boiling Point ( Tb​) ≈162∘C
Joback Group Contribution

Method [3]

Melting Point ( Tm​) <−20∘C
Analogous Aliphatic Ester

Extrapolation

Enthalpy of Vaporization (

ΔHvap​)
≈42.5 kJ/mol

Clausius-Clapeyron / Riedel's

Equation

Standard Enthalpy of

Formation ( ΔHf∘​)
≈−540 kJ/mol

DFT (PBEsol functional) / Hess

Cycles [6]

Experimental Validation Protocols
To transition from theoretical models to GMP-compliant scale-up, researchers must empirically

validate the thermal behavior of methyl allyloxyacetate. The following protocols are designed as

self-validating systems to ensure maximum trustworthiness and reproducibility.

Protocol 1: Isobaric Heat Capacity ( Cp​) Determination
via DSC
Differential Scanning Calorimetry (DSC) is the gold standard for measuring the molar heat

capacity of organic liquids as a function of temperature[7]. Because methyl allyloxyacetate is a

volatile liquid at elevated temperatures, standard open-pan DSC will result in endothermic

evaporation artifacts.

Causality & Logic: We utilize hermetically sealed aluminum pans to suppress volatilization.

Furthermore, a three-step "Sapphire Method" is employed. By running a baseline, a known
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sapphire standard, and the sample under identical conditions, we isolate the true heat flow of

the sample from the thermal inertia of the instrument itself.

Step-by-Step Methodology:

Instrument Calibration: Calibrate the DSC using an Indium standard to ensure temperature

accuracy ( ±0.1∘C ) and cell constant precision.

Baseline Run: Place two empty, hermetically sealed aluminum pans in the sample and

reference furnaces. Run a thermal program from −50∘C to 100∘C at a heating rate of

10∘C/min . Record the baseline heat flow.

Sapphire Reference Run: Place a standard sapphire disk (of known Cp​) into the sample pan,

seal it, and repeat the exact thermal program.

Sample Run: Accurately weigh 10−15 mg of high-purity methyl allyloxyacetate into a new

aluminum pan. Hermetically seal the pan using a sample press to withstand internal vapor

pressure. Run the identical thermal program.

Data Integration: Calculate the specific heat capacity ( Cp​) of the sample using the following

equation:

Cp,sample​=Cp,sapphire​×Masssample​Masssapphire​​×HeatFlowsapphire​−HeatFlowbaseline​
HeatFlowsample​−HeatFlowbaseline​​

Protocol 2: Vapor Pressure and ΔHvap​Profiling via
Isothermal TGA
Understanding the vapor pressure of methyl allyloxyacetate is critical for designing distillation

columns and vacuum drying processes. Thermogravimetric Analysis (TGA) can be adapted to

measure vapor pressure dynamically [8].

Causality & Logic: Evaporation is a zero-order kinetic process under isothermal conditions. By

measuring the constant rate of mass loss at various isothermal holds, and calibrating the

system with a reference compound (e.g., benzoic acid), we can accurately plot the vapor

pressure curve without requiring complex ebulliometers.
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Step-by-Step Methodology:

System Purge: Purge the TGA furnace with dry Nitrogen at a constant flow rate of 50 mL/min

to ensure the partial pressure of the analyte in the bulk gas remains effectively zero.

Sample Loading: Load 20 mg of methyl allyloxyacetate into an open platinum crucible.

Isothermal Holds: Program the TGA to heat rapidly to 40∘C and hold isothermally for 30

minutes. Repeat this process for 50∘C,60∘C,70∘C, and 80∘C .

Rate Extraction: Extract the linear mass loss rate ( dm/dt ) for each isothermal segment.

Clausius-Clapeyron Mapping: Convert the mass loss rates to vapor pressure using the

Langmuir equation. Plot ln(P) versus 1/T (Kelvin). The slope of this line equals −ΔHvap​/R ,

allowing for the direct experimental derivation of the enthalpy of vaporization.

Downstream Implications for Drug Development
The thermodynamic parameters of methyl allyloxyacetate directly dictate its handling and

application in pharmaceutical synthesis:

Reaction Calorimetry & Safety: The functionalization of the terminal alkene (e.g., via

epoxidation or hydroboration) is highly exothermic. Knowing the precise Cp​of methyl

allyloxyacetate allows process chemists to calculate the adiabatic temperature rise ( ΔTad​)

during a thermal runaway scenario, ensuring cooling jackets are appropriately sized.

Gibbs Free Energy of Solvation: In biphasic reaction systems, the partition coefficient of

methyl allyloxyacetate is governed by its thermodynamic stability in polar vs. non-polar

media. DFT-derived solvation energies assist in selecting optimal solvent systems for liquid-

liquid extraction during downstream processing.

Stability & Storage: The presence of the allyl ether linkage makes the molecule susceptible

to auto-oxidation (peroxide formation) over time. Thermodynamic profiling helps establish the

activation energy ( Ea​) for degradation pathways, informing the required storage

temperatures and the necessity of radical scavengers (like BHT) for long-term API stability.

To cite this document: BenchChem. [Thermodynamic Profiling of Methyl Allyloxyacetate: A
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2705662/docs#thermodynamic-profiling-of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development
https://www.benchchem.com/product/b2705662/docs#thermodynamic-profiling-of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b2705662/docs#thermodynamic-profiling-
of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2705662/docs#thermodynamic-profiling-of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development
https://www.benchchem.com/product/b2705662/docs#thermodynamic-profiling-of-methyl-allyloxyacetate-a-technical-guide-for-advanced-drug-development
https://www.benchchem.com/product/b2705662?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

